Cas no 1006440-43-2 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid)
1006440-43-2 structure
Product Name:2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid
CAS No:1006440-43-2
MF:C8H11N3O6S
MW:277.254440546036
MDL:MFCD05862149
CID:3160081
PubChem ID:19621761
Update Time:2025-04-21
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methane]sulfonyl}acetic acid
- 2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid
- C8H11N3O6S
- 2-[(3,5-dimethyl-4-nitropyrazol-1-yl)methylsulfonyl]acetic acid
- 2-(((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)sulfonyl)acetic acid
- 2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid
- AKOS000311817
- STL414479
- (3,5-DIMETHYL-4-NITROPYRAZOL-1-YL)METHANESULFONYLACETIC ACID
- GQB44043
- 2-(((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)sulfonyl)aceticacid
- {[(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)METHYL]SULFONYL}ACETIC ACID
- 2-{[(3,5-DIMETHYL-4-NITRO-1H-PYRAZOL-1-YL)METHYL]SULFONYL}ACETIC ACID
- 1006440-43-2
- EN300-92440
-
- MDL： MFCD05862149
- Inchi： 1S/C8H11N3O6S/c1-5-8(11(14)15)6(2)10(9-5)4-18(16,17)3-7(12)13/h3-4H2,1-2H3,(H,12,13)
- InChI Key： KBIIJQXUUQRLCA-UHFFFAOYSA-N
- SMILES： S(CC(=O)O)(CN1C(C)=C(C(C)=N1)[N+](=O)[O-])(=O)=O
Computed Properties
- Exact Mass: 277.03685625Da
- Monoisotopic Mass: 277.03685625Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 439
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 143Ų
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483629-1g |
2-(((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)sulfonyl)acetic acid |
1006440-43-2 | 97% | 1g |
$235 | 2022-06-14 | |
| Chemenu | CM483629-5g |
2-(((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methyl)sulfonyl)acetic acid |
1006440-43-2 | 97% | 5g |
$696 | 2022-06-14 | |
| Enamine | EN300-92440-0.05g |
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006440-43-2 | 90% | 0.05g |
$97.0 | 2023-09-01 | |
| Enamine | EN300-92440-0.1g |
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006440-43-2 | 90% | 0.1g |
$144.0 | 2023-09-01 | |
| Enamine | EN300-92440-0.25g |
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006440-43-2 | 90% | 0.25g |
$206.0 | 2023-09-01 | |
| Enamine | EN300-92440-0.5g |
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006440-43-2 | 90% | 0.5g |
$391.0 | 2023-09-01 | |
| Enamine | EN300-92440-1.0g |
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006440-43-2 | 90% | 1.0g |
$513.0 | 2023-02-11 | |
| Enamine | EN300-92440-2.5g |
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006440-43-2 | 90% | 2.5g |
$1008.0 | 2023-09-01 | |
| Enamine | EN300-92440-5.0g |
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006440-43-2 | 90% | 5.0g |
$1488.0 | 2023-02-11 | |
| Enamine | EN300-92440-10.0g |
2-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonyl]acetic acid |
1006440-43-2 | 90% | 10.0g |
$2209.0 | 2023-02-11 |
2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
1006440-43-2 (2-(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methanesulfonylacetic acid) Related Products
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